molecular formula C19H23NO2 B8478689 4-[3-(Biphenyl-2-yloxy)-propyl]-morpholine

4-[3-(Biphenyl-2-yloxy)-propyl]-morpholine

Cat. No. B8478689
M. Wt: 297.4 g/mol
InChI Key: KHLKQGVEAQVFKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[3-(Biphenyl-2-yloxy)-propyl]-morpholine is a useful research compound. Its molecular formula is C19H23NO2 and its molecular weight is 297.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-[3-(Biphenyl-2-yloxy)-propyl]-morpholine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[3-(Biphenyl-2-yloxy)-propyl]-morpholine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-[3-(Biphenyl-2-yloxy)-propyl]-morpholine

Molecular Formula

C19H23NO2

Molecular Weight

297.4 g/mol

IUPAC Name

4-[3-(2-phenylphenoxy)propyl]morpholine

InChI

InChI=1S/C19H23NO2/c1-2-7-17(8-3-1)18-9-4-5-10-19(18)22-14-6-11-20-12-15-21-16-13-20/h1-5,7-10H,6,11-16H2

InChI Key

KHLKQGVEAQVFKH-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1CCCOC2=CC=CC=C2C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

2-(3-Bromo-propoxy)-biphenyl (1.0 g) was reacted with morpholine (5 mL) at 50° C. for 1 hour to form 4-[3-(biphenyl-2-yloxy)-propyl]-morpholine. The excess morpholine was evaporated and water was added, followed by extraction with ethyl acetate. Removal of ethyl acetate afforded 900 mg of 4-[3-(biphenyl-2-yloxy)-propyl]-morpholine (t) as an oil which was used without further purification: m/e: 297.17, MS (ES+): 298.2; 1H NMR (500 MHz, CDCl3): 7.8-7.0 (m, 9H), 4.0 (m, 2H), 3.7 (m, 4H), 2.5 (m, 6H) and 1.8 (m, 2H).
Name
2-(3-Bromo-propoxy)-biphenyl
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

Name
BrCCCOc1ccccc1-c1ccccc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

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